Cas no 61360-50-7 (1H-Indazole-3-carboxylic acid, 6-nitro-1-phenyl-)

1H-Indazole-3-carboxylic acid, 6-nitro-1-phenyl- structure
61360-50-7 structure
Product Name:1H-Indazole-3-carboxylic acid, 6-nitro-1-phenyl-
CAS No:61360-50-7
MF:C14H9N3O4
MW:283.238962888718
CID:482424
PubChem ID:15175500
Update Time:2025-04-19

1H-Indazole-3-carboxylic acid, 6-nitro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-3-carboxylic acid, 6-nitro-1-phenyl-
    • 6-nitro-1-phenylindazole-3-carboxylic acid
    • DTXSID90569590
    • 6-Nitro-1-phenyl-1H-indazole-3-carboxylic acid
    • 61360-50-7
    • Inchi: 1S/C14H9N3O4/c18-14(19)13-11-7-6-10(17(20)21)8-12(11)16(15-13)9-4-2-1-3-5-9/h1-8H,(H,18,19)
    • InChI Key: XSBZUCFTWCQFGV-UHFFFAOYSA-N
    • SMILES: OC(C1C2C=CC(=CC=2N(C2C=CC=CC=2)N=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 283.05937
  • Monoisotopic Mass: 283.05930578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 98.26
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